Cas no 117070-02-7 (1H-Indazole-1-ethanamine, N,N-dimethyl-6-nitro-)
117070-02-7 structure
Product Name:1H-Indazole-1-ethanamine, N,N-dimethyl-6-nitro-
CAS No:117070-02-7
MF:C11H14N4O2
MW:234.254461765289
CID:1206492
PubChem ID:22036583
Update Time:2025-04-20
1H-Indazole-1-ethanamine, N,N-dimethyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-1-ethanamine, N,N-dimethyl-6-nitro-
- N,N-dimethyl-2-(6-nitroindazol-1-yl)ethanamine
- DTXSID10621886
- 1-(2-Dimethylaminoethyl)-6-nitroindazole
- dimethyl-[2-(6-nitro-indazol-1-yl)-ethyl]-amine
- 117070-02-7
- KKPFRVYFQYRWSC-UHFFFAOYSA-N
- N,N-Dimethyl-2-(6-nitro-1H-indazol-1-yl)ethan-1-amine
- SCHEMBL6069704
-
- Inchi: 1S/C11H14N4O2/c1-13(2)5-6-14-11-7-10(15(16)17)4-3-9(11)8-12-14/h3-4,7-8H,5-6H2,1-2H3
- InChI Key: KKPFRVYFQYRWSC-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2C=NN(C=2C=1)CCN(C)C)=O
Computed Properties
- Exact Mass: 234.11182
- Monoisotopic Mass: 234.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 64.2
1H-Indazole-1-ethanamine, N,N-dimethyl-6-nitro- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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